Cas no 2055-52-9 (methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2055-52-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 42405
• PubChem ID: 13759620
• Update Time: 2025-10-19

methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-[1,2,3]triazole-4-carboxylic acid methyl ester
• methyl 1-phenyl-1,2,3-triazole-4-carboxylate
• 1-Phenyl-1,2,3-triazol-carbonsaeure(4)-methylester
• 1-Phenyl-1H-[1,2,3]triazol-4-carbonsaeure-methylester
• 1-Phenyl-4-isopropyliden-pyrazolon-(5)
• 1-phenyl-4-methoxycarbonyl-1,2,3-triazole
• 3H-Pyrazol-3-one, 2,4-dihydro-4-(1-methylethylidene)-2-phenyl-
• 4-Isopropyliden-1-phenyl-5-pyrazolon
• 4-isopropylidene-2-phenyl-2,4-dihydro-pyrazol-3-one
• CTK1D0757
• methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate
• 4915-95-1
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-phenyl-, methyl ester
• F87207
• methyl 1-phenyltriazole-4-carboxylate
• SCHEMBL12571591
• FT-0659087
• Z380059636
• 2055-52-9
• methyl 1-phenyl-1h-1,2,3-triazole-4(5)-carboxylate
• FT-0719278
• AP-501/43363392
• starbld0033789
• methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate
• AKOS015915022
• F2157-0700
• DA-33314

• Inchi： 1S/C10H9N3O2/c1-15-10(14)9-7-13(12-11-9)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： LCHIEUQYEUPGEI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of Methyl 1-Phenyl-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 2055-52-9)

Methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2055-52-9) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,3-triazole derivative is characterized by its unique molecular structure, combining a phenyl group with a carboxylate ester functionality. The compound's triazole ring system is particularly noteworthy, as it contributes to its stability and reactivity, making it a valuable building block in organic synthesis.

In recent years, the demand for methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate has surged due to its applications in drug discovery and material science. Researchers are increasingly exploring its potential as a precursor for bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents. The compound's carboxylate ester group also makes it a candidate for prodrug design, a hot topic in modern pharmacology.

One of the most frequently asked questions about CAS 2055-52-9 revolves around its synthetic routes. The compound is typically prepared via click chemistry, a Nobel Prize-winning methodology that emphasizes efficiency and selectivity. This aligns with the growing trend of green chemistry, as researchers seek sustainable ways to synthesize complex molecules. The 1,2,3-triazole core of this compound is particularly amenable to click reactions, making it a favorite among synthetic chemists.

The methyl ester derivative of this triazole compound also finds applications in material science, particularly in the development of functional polymers. Its ability to participate in polymerization reactions while retaining its aromatic character makes it valuable for creating advanced materials with tailored properties. This has become increasingly relevant as industries seek high-performance materials for electronics and coatings.

From a spectroscopic perspective, methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate exhibits distinctive characteristics that facilitate its identification and purity assessment. The compound's NMR fingerprint and mass spectral pattern are well-documented, providing researchers with reliable tools for quality control. These analytical features are particularly important given the current emphasis on compound characterization in regulatory submissions.

In the context of drug metabolism studies, the ester functionality of this compound presents interesting possibilities. Many researchers are investigating its potential as a metabolically labile group that could be cleaved in vivo to release active drug molecules. This property aligns with current pharmaceutical trends focusing on controlled drug release and targeted delivery systems.

The stability profile of 2055-52-9 under various conditions is another area of active research. Understanding its thermal stability and photochemical behavior is crucial for applications requiring long-term storage or exposure to light. These investigations are particularly relevant given the increasing demand for stable intermediates in industrial processes.

From a commercial perspective, the global market for 1,2,3-triazole derivatives like this compound continues to expand. Manufacturers are responding to the growing need for high-purity research chemicals by developing improved synthetic and purification protocols. This market growth reflects the broader trend of specialty chemicals gaining importance in various technological sectors.

In conclusion, methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate represents a fascinating case study in modern chemical research. Its combination of structural features, reactivity patterns, and application potential makes it a compound of enduring interest across multiple scientific disciplines. As research continues to uncover new properties and applications for this molecule, its importance in both academic and industrial settings is likely to grow even further.